Cas no 539-83-3 (N-(2-sulfanylethyl)-beta-alaninamide)

• Product Name: N-(2-sulfanylethyl)-beta-alaninamide
• CAS No: 539-83-3
• MF: C₅H₁₂N₂OS
• MW: 148.226579666138
• MDL: MFCD01696071
• CID: 1586377
• PubChem ID: 120722
• Update Time: 2025-11-02

N-(2-sulfanylethyl)-beta-alaninamide Chemical and Physical Properties

Names and Identifiers

• N-(2-sulfanylethyl)-beta-alaninamide
• b-Aletheine
• N-b-Alanyl-2-mercaptoethyl Amine
• 3-Amino-N-(2-mercaptoethyl)propionamide
• 3-amino-N-(2-sulfanylethyl)propanamide
• Propionamide, 3-amino-N-(2-mercaptoethyl)-
• BRN 1703070
• DTXSID70202170
• SCHEMBL636785
• Aletheine
• Propanamide, 3-amino-N-(2-mercaptoethyl)-
• beta-Alanylaminoethanethiol
• 539-83-3
• AKOS006338857
• Propanamide, 3-amino-N-(2-mercaptoethyl)- (9CI)
• 3-amino-N-(2-mercaptoethyl)propanamide

• MDL： MFCD01696071
• Inchi： 1S/C5H12N2OS/c6-2-1-5(8)7-3-4-9/h9H,1-4,6H2,(H,7,8)
• InChI Key： NMTZPYLSXWGDPW-UHFFFAOYSA-N
• SMILES： SCCNC(CCN)=O

Computed Properties

• Exact Mass: 148.06716
• Monoisotopic Mass: 148.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 55.12

Additional information on N-(2-sulfanylethyl)-beta-alaninamide

Comprehensive Analysis of N-(2-sulfanylethyl)-beta-alaninamide (CAS No. 539-83-3): Properties, Applications, and Research Insights

N-(2-sulfanylethyl)-beta-alaninamide (CAS No. 539-83-3) is a sulfur-containing organic compound with a unique molecular structure that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to by its systematic name or CAS registry number, features a thiol group (-SH) and an amide linkage, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "sulfur-based peptide modifiers", "thiol-functionalized beta-alanine derivatives", and "CAS 539-83-3 applications" to explore its potential.

The growing interest in N-(2-sulfanylethyl)-beta-alaninamide aligns with current trends in bioconjugation and drug delivery systems. Its reactive thiol group enables selective bonding with biomolecules, a property leveraged in proteomics and nanomedicine. Recent studies highlight its role in developing targeted therapeutics, addressing frequent search queries such as "how to modify peptides with thiol groups" and "beta-alanine derivatives in cancer research". The compound's water solubility and stability under physiological conditions further enhance its applicability.

From a structural perspective, 539-83-3 combines the flexibility of beta-alanine with the nucleophilicity of ethylthiol, creating opportunities for crosslinking reactions. This characteristic answers common technical questions like "best practices for thiol-amine coupling" and "sulfur-based linkers for antibody-drug conjugates". Analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity, a detail often sought in quality control protocols for research-grade chemicals.

Environmental and safety considerations for N-(2-sulfanylethyl)-beta-alaninamide follow standard laboratory guidelines for thiol-containing compounds. While not classified as hazardous under normal handling conditions, proper storage in inert atmospheres prevents oxidation – a key point addressed in searches like "stability of sulfur-containing amides". The compound's low ecotoxicity profile makes it suitable for green chemistry applications, aligning with the increasing demand for sustainable synthetic methods.

Emerging applications in cosmeceuticals have expanded the commercial relevance of CAS 539-83-3. Its potential as a skin-penetration enhancer and antioxidant precursor responds to trending searches about "sulfur compounds in anti-aging formulations". Patent analyses reveal growing IP activity around this molecule, particularly for transdermal delivery systems – a hot topic in dermatological research.

For researchers investigating structure-activity relationships, this compound serves as a valuable scaffold. Computational chemistry studies utilizing molecular docking simulations frequently reference its conformationally flexible backbone, addressing queries about "designing thiol-based enzyme inhibitors". The logP value and hydrogen bonding capacity of N-(2-sulfanylethyl)-beta-alaninamide make it particularly interesting for bioavailability optimization studies in medicinal chemistry.

Industrial-scale production of 539-83-3 typically involves solution-phase peptide coupling methods, with recent innovations focusing on catalytic amidation to improve yield. These process improvements answer manufacturing-related searches such as "large-scale synthesis of beta-alanine derivatives" and "cost-effective thiol protection strategies". Quality specifications often emphasize residual solvent limits and heavy metal content, crucial parameters for GMP-compliant production.

The compound's role in material science deserves special mention. Its ability to form self-assembled monolayers on gold surfaces responds to nanotechnology searches including "thiol-gold surface chemistry" and "biointerface engineering". This application bridges organic chemistry with nanofabrication techniques, demonstrating the interdisciplinary value of N-(2-sulfanylethyl)-beta-alaninamide.

Future research directions likely include exploration of 539-83-3 in biodegradable polymers and smart drug release systems, topics generating substantial academic interest. The compound's pH-responsive behavior and redox activity position it as a candidate for stimuli-responsive materials – a field experiencing rapid growth according to recent publication metrics.